Cas no 1804718-25-9 (Methyl 4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1804718-25-9
• MF: C₉H₅ClF₅NO₂
• MW: 289.586519002914
• CID: 4874566
• Update Time: 2025-06-08

Methyl 4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H5ClF5NO2/c1-18-8(17)4-2-3(10)5(7(11)12)6(16-4)9(13,14)15/h2,7H,1H3
• InChI Key： CVELWHGORDVQNL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)N=C(C(F)(F)F)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate

Methyl 4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1804718-25-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1804718-25-9, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases such as cancer and inflammatory disorders. The unique structural features of this pyridine derivative, including the presence of multiple fluorinated substituents and a carboxylate group, make it an invaluable building block for medicinal chemists.

The significance of Methyl 4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate lies in its ability to enhance the pharmacological properties of drug candidates. The incorporation of fluorine atoms, specifically in the 3-(difluoromethyl) and 2-(trifluoromethyl) positions, is a well-established strategy in drug design to improve metabolic stability, binding affinity, and overall efficacy. These fluorinated groups contribute to the compound's lipophilicity and resistance to enzymatic degradation, thereby extending its biological activity. Additionally, the 4-chloro substituent provides a reactive site for further functionalization, allowing for the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced selectivity and reduced side effects. The demand for sophisticated intermediates like Methyl 4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate has grown accordingly. According to recent studies published in leading pharmaceutical journals, compounds featuring multiple fluorinated pyridine moieties have shown promising results in preclinical trials for oncology applications. For instance, derivatives of this compound have demonstrated potent inhibition of tyrosine kinases, which are critical targets in cancer therapy. The structural motifs present in this molecule are also being explored for their potential in modulating immune responses and addressing inflammatory conditions.

The synthesis of Methyl 4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The use of specialized reagents and catalysts ensures that the final product meets the stringent requirements for pharmaceutical applications. Industrial-scale production of this intermediate is typically carried out in controlled environments to maintain consistency and minimize impurities.

The chemical properties of this compound make it particularly suitable for further derivatization into pharmacologically relevant molecules. Researchers have leveraged its reactive sites to develop a range of analogs with varying biological activities. For example, modifications at the carboxylate group can lead to amides or esters that exhibit different pharmacokinetic profiles. Similarly, alterations around the pyridine ring can fine-tune receptor binding interactions. Such structural diversification is essential for optimizing drug candidates through rational drug design.

The role of computational chemistry in designing and optimizing derivatives of Methyl 4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of compounds before they are synthesized, saving time and resources. Virtual screening methods have been used to identify potential lead structures based on their predicted interactions with biological targets. This approach has accelerated the discovery process significantly, enabling faster development of novel therapeutics.

In conclusion, Methyl 4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1804718-25-9) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and versatile reactivity make it indispensable for developing innovative drug candidates targeting a wide range of diseases. As research continues to uncover new therapeutic applications for fluorinated pyridines, the demand for high-quality intermediates like this one is expected to rise further. The ongoing advancements in synthetic chemistry and computational methods will continue to enhance our ability to harness its potential fully.